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Compound of Interest |

Compound Name: (+)-trans-Isolimonene
CAS No.: 5113-87-1
Cat. No.: B191713
Get Quote
. J

Providing critical safety and logistical information for the proper handling and disposal of (+)-
trans-Isolimonene, this guide is intended for researchers, scientists, and drug development
professionals. Adherence to these procedures is essential for ensuring laboratory safety and
environmental compliance.

(+)-trans-Isolimonene, a flammable monoterpene, requires careful management as a
hazardous waste material. This document outlines the necessary steps for its safe handling,
temporary storage, and ultimate disposal in a laboratory setting. The primary and
recommended method of disposal is through a licensed hazardous waste management
service, as in-lab chemical neutralization of this compound is not advised without validated
protocols.

Immediate Safety and Handling

Before any disposal procedures begin, it is crucial to handle (+)-trans-Isolimonene with
appropriate safety measures. It is classified as a flammable liquid and is harmful if
swallowed[1].

Personal Protective Equipment (PPE):
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o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemically resistant gloves.
o Skin and Body Protection: Laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure. All sources of ignition, such as open flames and sparks, must be
eliminated from the vicinity.

Spill Management

In the event of a small spill, immediate action should be taken to contain and clean the affected
area.

Procedure for Small Spills:
o Restrict Access: Cordon off the area to prevent unprotected personnel from entering.
o Ventilate: Ensure adequate ventilation.

e Absorb: Cover the spill with a non-combustible absorbent material, such as vermiculite,
sand, or earth.

o Collect: Carefully scoop the absorbed material into a designated, labeled waste container.
e Decontaminate: Clean the spill area with soap and water.
o Dispose: The collected waste must be disposed of as hazardous waste.

For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office immediately.

Logistical and Operational Disposal Plan

The disposal of (+)-trans-lsolimonene waste must comply with all federal, state, and local
regulations. It is classified as a Resource Conservation and Recovery Act (RCRA) hazardous
waste.
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Step 1: Waste Collection and Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions[2].

o Dedicated Waste Container: Collect all (+)-trans-Isolimonene waste in a clearly labeled,
dedicated container. The container should be made of a compatible material (e.g., glass or
polyethylene) and have a secure screw cap.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "(+)-trans-Isolimonene,” and the associated hazards (e.g., "Flammable
Liquid")[2][3].

e Avoid Mixing: Do not mix (+)-trans-lIsolimonene waste with other chemical waste streams
unless you have confirmed their compatibility. In particular, keep it separate from strong
oxidizing agents.

Step 2: Temporary On-Site Storage

Laboratories that generate hazardous waste are considered Satellite Accumulation Areas
(SAAs) and must adhere to specific storage guidelines[4].

o Storage Location: Store the waste container in a designated, well-ventilated, and cool area,

away from heat sources and direct sunlight. A flammable safety cabinet is the recommended

storage location[5].

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

» Container Integrity: Ensure the waste container is kept tightly closed except when adding
waste. Regularly inspect the container for any signs of degradation or leakage.

e Accumulation Limits: Do not exceed the allowable volume limits for hazardous waste
accumulation in an SAA as defined by your institution's policies and local regulations[4].

Step 3: Arranging for Disposal

The final step is to arrange for the pickup and disposal of the hazardous waste by a licensed
contractor.
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o Contact EHS: Follow your institution's established procedures for requesting a hazardous
waste pickup from the EHS office or the designated waste management department.

o Documentation: Complete all necessary waste disposal forms accurately and completely.
This will typically include information on the chemical composition and quantity of the waste.

o Lab Packs: For transportation, small containers of (+)-trans-lsolimonene waste will likely be
packaged into "lab packs" by the hazardous waste contractor, in accordance with
Department of Transportation (DOT) regulations[6][7].

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative parameters for (+)-trans-

Isolimonene.
Property Value Citation
Molecular Formula CioH1s [1]
Molecular Weight 136.23 g/mol [1]
Boiling Point 165-166 °C [8]
Density 0.83 g/mL at 20 °C [8]
Flash Point 39 °C (102.2 °F) - closed cup [1]
Flammable Liquid, Category 3;
Hazard Classifications Acute Toxicity, Oral, Category [1]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (+)-
trans-Isolimonene waste in a laboratory setting.
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Caption: Workflow for the proper disposal of (+)-trans-Isolimonene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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